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Cat. No.: B8201670 Get Quote
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Introduction

S65487 sulfate is a potent and selective second-generation inhibitor of B-cell lymphoma 2

(BCL-2), a key regulator of the intrinsic apoptotic pathway.[1][2][3] As a proagent of S55746, it

demonstrates high affinity for the BH3-binding groove of BCL-2, thereby disrupting the

sequestration of pro-apoptotic proteins like BIM, BAK, and BAX.[4][5] This action liberates

these proteins, leading to mitochondrial outer membrane permeabilization, cytochrome c

release, and subsequent caspase activation, culminating in apoptosis. S65487 sulfate is

effective against wild-type BCL-2 and clinically relevant mutations such as G101V and D103Y,

while exhibiting poor affinity for other BCL-2 family members like MCL-1, BFL-1, and BCL-XL.

These characteristics make it a valuable tool in cancer research, particularly for hematological

malignancies.

This document provides detailed protocols for the preparation, storage, and handling of

S65487 sulfate stock solutions for both in vitro and in vivo applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of S65487 sulfate is provided in the

table below.
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Property Value

Synonyms VOB560 sulfate

CAS Number 2416937-01-2

Molecular Formula C₄₁H₄₃ClN₆O₈S

Molecular Weight 815.33 g/mol

Appearance Crystalline solid

Storage (Powder) 4°C, away from moisture

Solubility Data
The solubility of S65487 sulfate in common laboratory solvents is crucial for the preparation of

stock solutions. It is important to note that for optimal solubility, especially at high

concentrations, techniques such as ultrasonication and warming may be necessary. The use of

freshly opened, anhydrous DMSO is recommended as hygroscopic DMSO can negatively

impact solubility.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 135 165.58
Ultrasonic treatment is

required.

Water 1.25 1.53
Requires sonication

and warming to 60°C.

Experimental Protocols
Preparation of S65487 Sulfate Stock Solution for In Vitro
Use
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is the recommended solvent for in vitro experiments.
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Materials:

S65487 sulfate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of S65487 sulfate powder.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO

to your weighed S65487 sulfate).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath. Sonicate

for 10-15 minutes, or until the solution is clear.

Gentle warming to 37°C can also aid in dissolution.

Sterilization (Optional): If required for your specific application, the stock solution can be

filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
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Store the aliquots in tightly sealed tubes.

For long-term storage (up to 6 months), store at -80°C.

For short-term storage (up to 1 month), store at -20°C.

Note: Always visually inspect the solution for any precipitation before use, especially after

thawing. If precipitation is observed, warm the solution to 37°C and sonicate briefly to

redissolve.

Preparation of S65487 Sulfate Formulation for In Vivo
Use
For animal studies, a biocompatible solvent system is required. The following protocol provides

a multi-component vehicle suitable for intravenous administration.

Materials:

S65487 sulfate

Anhydrous Dimethyl Sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Procedure:

This protocol is for preparing a final solution with a concentration of ≥ 6.75 mg/mL.

Prepare a High-Concentration DMSO Stock: First, prepare a concentrated stock solution of

S65487 sulfate in DMSO (e.g., 67.5 mg/mL).
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Solvent Admixture (Order is Critical): The following steps should be performed sequentially to

ensure proper mixing and solubility. The example below is for preparing 1 mL of the final

formulation.

Add 100 µL of the 67.5 mg/mL DMSO stock solution to a sterile tube.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.

Final Concentration: This procedure yields a clear solution with a S65487 sulfate
concentration of ≥ 6.75 mg/mL (≥ 8.28 mM).

Administration: The final formulation should be administered as per the experimental design,

typically via intravenous injection.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of S65487 sulfate and a typical

experimental workflow for its use.
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Caption: Mechanism of action of S65487 sulfate in inducing apoptosis.
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Caption: A typical workflow for an in vitro cell-based assay using S65487 sulfate.

Safety Precautions
Standard laboratory safety practices should be followed when handling S65487 sulfate and its

solutions. This includes wearing appropriate personal protective equipment (PPE) such as

gloves, a lab coat, and safety glasses. Avoid inhalation of the powder and contact with skin and
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eyes. In case of accidental contact, wash the affected area thoroughly with water. For detailed

safety information, refer to the Safety Data Sheet (SDS).

Disclaimer: This document is intended for research use only and is not a substitute for a

comprehensive understanding of the compound's properties and safe handling procedures.

Researchers should consult the relevant literature and safety data sheets before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8201670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

